Cas no 69498-66-4 (1-Octyn-3-ol, 1-(trimethylsilyl)-)

1-Octyn-3-ol, 1-(trimethylsilyl)- Properties

Names and Identifiers

• 1-Octyn-3-ol, 1-(trimethylsilyl)-
• 1-(Trimethylsilyl)-1-octyne-3-ol
• 1-(TRIMETHYLSILYL)OCT-1-YN-3-OL
• 1-trimethylsilyloct-1-yn-3-ol
• 69498-66-4
• SCHEMBL7877306
• +Expand

• InChIKey： QRHOINBDNMITIU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H22OSi/c1-5-6-7-8-11(12)9-10-13(2,3)4/h11-12H,5-8H2,1-4H3
• SMILES： CCCCCC(C#C[Si](C)(C)C)O

Computed Properties

• Exact Mass: 198.14406
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 198.143991855g/mol
• Heavy Atom Count: 13
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.80840
• PSA: 20.23